5-Bromo-4-cyclopropoxy-2-ethylpyridine

• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol
• IUPAC Name: 5-bromo-4-cyclopropyloxy-2-ethylpyridine
• InChI: InChI=1S/C10H12BrNO/c1-2-7-5-10(9(11)6-12-7)13-8-3-4-8/h5-6,8H,2-4H2,1H3
• InChI Key: VWIYJLCYBNJCMV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=N1)Br)OC2CC2

Description

5-Bromo-4-cyclopropoxy-2-ethylpyridine is a brominated pyridine derivative featuring a cyclopropoxy group at position 4 and an ethyl substituent at position 2. The ethyl group at position 2 may influence solubility and steric hindrance.

Preparation Methods

The synthesis of 5-Bromo-4-cyclopropoxy-2-ethylpyridine can be achieved through several synthetic routes. One common method involves the use of Suzuki–Miyaura coupling reactions . This method typically employs palladium-catalyzed cross-coupling reactions between aryl halides and boronic acids. The reaction conditions are generally mild and functional group tolerant, making it a versatile approach for synthesizing this compound .

In an industrial setting, the production of 5-Bromo-4-cyclopropoxy-2-ethylpyridine may involve optimized protocols to increase yield and efficiency. For instance, starting from 2-bromo-4-methylpyridine, the overall yield can be significantly improved by avoiding the use of palladium as a catalyst and employing more diverse and versatile strategies .

Chemical Reactions Analysis

5-Bromo-4-cyclopropoxy-2-ethylpyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom at the 5th position can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction Reactions: The compound can undergo oxidation and reduction reactions, depending on the reagents and conditions used.

Coupling Reactions: As mentioned earlier, Suzuki–Miyaura coupling reactions are commonly used to synthesize this compound.

Common reagents used in these reactions include palladium catalysts, boronic acids, and other nucleophiles. The major products formed from these reactions depend on the specific reagents and conditions employed.

Scientific Research Applications

5-Bromo-4-cyclopropoxy-2-ethylpyridine has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds and in the study of reaction mechanisms.

Biology: The compound can be used in the development of biological probes and in the study of biological pathways.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-Bromo-4-cyclopropoxy-2-ethylpyridine involves its interaction with specific molecular targets and pathways. For example, it may act as an inhibitor of certain enzymes or receptors, thereby modulating cellular processes. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

Key structural analogs and their substituent patterns are summarized below:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight	Key Features
5-Bromo-4-cyclopropoxy-2-ethylpyridine	5-Br, 4-cyclopropoxy, 2-Et	C₁₁H₁₄BrNO	256.14	Cyclopropoxy (strained ether), ethyl group; potential for cross-coupling.
5-Bromo-2-chloro-4-ethoxypyridine	5-Br, 2-Cl, 4-OEt	C₇H₆BrClNO	250.49	Ethoxy group enhances solubility; Cl and Br enable sequential substitution.
5-Bromo-4-ethoxy-2-[(4-methoxyphenyl)methoxy]pyridine	5-Br, 4-OEt, 2-OCH₂(4-OMePh)	C₁₅H₁₆BrNO₃	338.20	Bulky methoxybenzyl group; steric hindrance may limit reactivity.
5-Bromo-2,4-dimethoxypyrimidine	5-Br, 2,4-OMe	C₆H₇BrN₂O₂	219.04	Pyrimidine core; electron-rich due to methoxy groups.
4-Amino-5-bromo-2-chloropyrimidine	4-NH₂, 5-Br, 2-Cl	C₄H₄BrClN₃	208.45	Amino group enables hydrogen bonding; reactive Cl and Br sites.

Key Observations :

• Cyclopropoxy vs.
• Ethyl vs. Smaller Substituents : The ethyl group at position 2 may reduce solubility in polar solvents compared to methyl or halogens but could improve lipid membrane permeability in biological applications.
• Bromine Position : Bromine at position 5 is conserved across analogs, suggesting its critical role as a synthetic handle for further functionalization .

Reactivity Trends :

• Bromine at position 5 facilitates cross-coupling reactions (e.g., with aryl boronic acids).
• Cyclopropoxy groups may undergo ring-opening under acidic conditions, unlike ethoxy or methoxy substituents.
• Chlorine in analogs (e.g., 5-Bromo-2-chloro-4-ethoxypyridine) offers a secondary site for substitution .

Physical and Chemical Properties

Property	5-Bromo-4-cyclopropoxy-2-ethylpyridine (Predicted)	5-Bromo-2-chloro-4-ethoxypyridine	5-Bromo-2,4-dihydroxypyrimidine
Melting Point	80–100°C (estimated)	Not reported	193–196°C
Solubility	Moderate in ethyl acetate	High in ethyl acetate	Low in organic solvents
Stability	Sensitive to strong acids	Stable under standard conditions	Stable at room temperature

Notes:

• The cyclopropoxy group may lower melting points compared to hydroxylated analogs (e.g., 193–196°C for 5-Bromo-2,4-dihydroxypyrimidine) due to reduced polarity .
• Ethyl and cyclopropoxy groups likely enhance solubility in non-polar solvents compared to pyrimidines with polar substituents .